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Compound of Interest

Compound Name: Vomicine

Cat. No.: B092078 Get Quote

This technical guide provides a comprehensive overview of the natural sources, abundance,

and analytical methodologies for the indole alkaloid Vomicine. The content is tailored for

researchers, scientists, and professionals in the field of drug development, offering detailed

information on its botanical origins and quantification.

Natural Sources of Vomicine
Vomicine is a naturally occurring alkaloid predominantly found in plants of the genus

Strychnos, belonging to the Loganiaceae family. The most well-documented source of

Vomicine is Strychnos nux-vomica L., a deciduous tree native to India and Southeast Asia.

While Vomicine is considered a minor alkaloid in these plants, it co-exists with the more

abundant and well-known alkaloids, strychnine and brucine.

Vomicine has been identified in various parts of the Strychnos nux-vomica plant, indicating a

widespread distribution within the organism. These parts include:

Seeds: The seeds are the most common source of alkaloids in Strychnos nux-vomica and

contain Vomicine alongside high concentrations of strychnine and brucine.

Leaves: Vomicine has also been detected in the leaves of the plant.

Fruit Pericarp: The fleshy part of the fruit surrounding the seeds has been shown to contain

Vomicine.
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Flowers: The flowers of Strychnos nux-vomica also contain Vomicine.

Abundance of Vomicine
Vomicine is consistently characterized as a "minor alkaloid" in Strychnos nux-vomica, with its

concentration being significantly lower than that of strychnine and brucine. While precise

quantitative data for Vomicine is scarce in publicly available literature, the relative abundance

of the major alkaloids provides context.

Plant Part
Vomicine
Abundance

Strychnine
Abundance

Brucine
Abundance

Source

Seeds Minor Alkaloid 1.25% - 1.5% ~1.7% [1]

Leaves Minor Alkaloid

0.6 mg in 500mg

of extract

(0.12%)

1.6 mg in 500mg

of extract

(0.32%)

[2][3]

Fruit Pericarp Minor Alkaloid Present Present [1]

Flowers Minor Alkaloid Present Present

Experimental Protocols for Vomicine Analysis
The quantification of Vomicine, often performed concurrently with other Strychnos alkaloids,

involves extraction from the plant matrix followed by chromatographic analysis. The following

protocols are generalized methodologies based on established techniques for alkaloid analysis

in Strychnos nux-vomica.

General Extraction of Alkaloids from Plant Material
This protocol describes a common method for the extraction of total alkaloids from Strychnos

nux-vomica seeds.

Materials and Reagents:

Dried and powdered Strychnos nux-vomica seeds

Methanol
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70% Ethanol

1 M Hydrochloric acid

40% Sodium hydroxide

Dichloromethane

Reflux apparatus or Soxhlet extractor

Rotary evaporator

Centrifuge

pH meter

Procedure:

Extraction: Accurately weigh a known amount of powdered plant material (e.g., 100 g).

Extract the powder with 70% ethanol (e.g., 3 x 1.5 L) under reflux for 30 minutes for each

extraction cycle.

Filtration and Concentration: Combine the filtrates and concentrate the solution using a

rotary evaporator under reduced pressure to obtain a crude extract.

Acid-Base Extraction: Dissolve the residue in 1 M hydrochloric acid (e.g., 200 mL) and

centrifuge at 4,000 rpm for 10 minutes.

Collect the supernatant and adjust the pH to 12.0 with 40% sodium hydroxide.

Solvent Partitioning: Extract the alkaline solution with dichloromethane (e.g., 6 x 100 mL).

Combine the dichloromethane fractions and evaporate to dryness under vacuum to yield the

total alkaloid fraction (TAF).

Quantification by High-Performance Thin-Layer
Chromatography (HPTLC)
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A validated HPTLC method allows for the simultaneous quantification of strychnine, brucine,

and Vomicine.[4]

Instrumentation:

HPTLC system equipped with a sample applicator, developing chamber, and densitometric

scanner.

Pre-coated silica gel 60 F254 HPTLC plates.

Reagents and Standards:

Reference standards of Vomicine, strychnine, and brucine.

Mobile Phase: Ethyl acetate‒chloroform‒diethylamine (6:2:1, V/V/V).

Standard and sample solutions prepared in a suitable solvent (e.g., methanol).

Procedure:

Sample and Standard Application: Apply known volumes of the standard and sample

solutions as bands onto the HPTLC plate using an automated applicator.

Chromatographic Development: Develop the plate in a pre-saturated twin-trough developing

chamber with the mobile phase until the solvent front reaches a predetermined distance.

Drying: Dry the plate in an oven to remove the solvent.

Densitometric Analysis: Scan the dried plate using a densitometer at the wavelength of

maximum absorbance for Vomicine (λmax = 224 nm).

Quantification: Calculate the concentration of Vomicine in the sample by comparing the

peak area of the sample with that of the standard.

Quantification by High-Performance Liquid
Chromatography (HPLC)
HPLC is a widely used technique for the quantification of alkaloids in Strychnos species.
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Instrumentation:

HPLC system with a pump, autosampler, column oven, and a UV or PDA detector.

Reversed-phase C18 column (e.g., 250 mm × 4.6 mm, 5 μm).

Reagents and Standards:

Reference standards of Vomicine, strychnine, and brucine.

HPLC-grade acetonitrile and water.

Buffer solution (e.g., phosphate buffer).

Mobile Phase: A gradient or isocratic mixture of acetonitrile and buffer. A typical mobile phase

for alkaloid separation is a mixture of acetonitrile and a buffer at a specific ratio (e.g., 24:76

v/v).

Standard and sample solutions prepared in the mobile phase or a compatible solvent.

Procedure:

Chromatographic Conditions: Set the column temperature (e.g., 35 °C), flow rate (e.g., 1.0

mL/min), and injection volume (e.g., 10 μL).

Detection: Set the detector to the wavelength of maximum absorbance for Vomicine.

Calibration Curve: Prepare a series of standard solutions of Vomicine at different

concentrations and inject them into the HPLC system to construct a calibration curve.

Sample Analysis: Inject the sample extract into the HPLC system.

Quantification: Identify the Vomicine peak in the sample chromatogram based on the

retention time of the standard. Calculate the concentration of Vomicine in the sample using

the calibration curve.

Visualized Experimental Workflow
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The following diagram illustrates the general workflow for the extraction and quantification of

Vomicine from Strychnos nux-vomica.

Sample Collection & Preparation Extraction Analysis Result

Strychnos nux-vomica
(Seeds, Leaves, etc.) Drying Grinding to Powder Solvent Extraction

(e.g., Reflux with Ethanol) Filtration Concentration
(Rotary Evaporation)

Acid-Base
Purification

Sample Preparation
for Chromatography

Chromatographic Separation
(HPTLC or HPLC)

Detection
(UV/Densitometry)

Data Analysis &
Quantification Vomicine Concentration

Click to download full resolution via product page

Caption: Workflow for Vomicine extraction and analysis.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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